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Compound of Interest

Compound Name: 1-Methyl-2-benzimidazolinone

Cat. No.: B159181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methyl-2-benzimidazolinone
derivatives and their analogs, focusing on their synthesis, diverse biological activities, and
mechanisms of action. This document is intended to serve as a valuable resource for
researchers and professionals involved in drug discovery and development.

Core Structure and Chemical Properties

1-Methyl-2-benzimidazolinone is a heterocyclic compound featuring a benzene ring fused to
a 1-methyl-2-oxoimidazoline ring. The core structure, with its hydrogen bond donor and
acceptor capabilities, provides a versatile scaffold for chemical modifications to develop novel
therapeutic agents. The IUPAC name for this core structure is 1-methyl-1,3-dihydro-2H-
benzimidazol-2-one.

Synthesis of 1-Methyl-2-benzimidazolinone
Derivatives

The synthesis of 1-methyl-2-benzimidazolinone and its derivatives can be achieved through
various chemical reactions. A common approach involves the cyclization of N-methyl-o-
phenylenediamine with a carbonyl source. Modifications at the N-3 position and on the
benzene ring allow for the creation of a diverse library of analogs with varied physicochemical
properties and biological activities.
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Below is a generalized experimental workflow for the synthesis of N-substituted 1-methyl-2-
benzimidazolinone derivatives.
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1-Methyl-2-benzimidazolinone

Base (e.g., K2CO3, NaH)

N-melhﬁ-mphewlenedif ?
1-Methyl-2-benzimidazolinone N-Substituted-1-methyl-
2-benzimidazolinone Derivatives

Step 1: Synthesis of 1-Methyl-2-benzimidazolinone Step 2: N-Substitution
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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